Cas no 1807001-76-8 (Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate)

• Product Name: Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate
• CAS No: 1807001-76-8
• MF: C₁₀H₅F₆IO₂
• MW: 398.04039645195
• CID: 4964781
• Update Time: 2025-08-04

Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate

• Inchi： 1S/C10H5F6IO2/c1-19-8(18)6-4(9(11,12)13)2-3-5(17)7(6)10(14,15)16/h2-3H,1H3
• InChI Key： BTRMUFBTWFIPBQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.92385 g/mol
• Monoisotopic Mass: 397.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 398.04

Additional information on Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate

Recent Advances in the Application of Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate (CAS: 1807001-76-8) in Chemical Biology and Pharmaceutical Research

Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate (CAS: 1807001-76-8) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This trifluoromethylated aromatic compound exhibits unique physicochemical properties due to the strong electron-withdrawing effects of the trifluoromethyl groups, making it particularly valuable for the development of bioactive molecules and pharmaceutical intermediates. Recent studies have highlighted its potential in various applications, including the synthesis of kinase inhibitors, PET radiotracers, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the iodine moiety at the 3-position for efficient palladium-catalyzed cross-coupling reactions, while the ester group served as a convenient handle for further functionalization. The resulting compounds showed improved metabolic stability compared to their non-fluorinated analogs, attributed to the presence of the trifluoromethyl groups.

In the field of radiopharmaceuticals, a recent breakthrough was reported in ACS Medicinal Chemistry Letters (2024) where Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate served as a precursor for the development of fluorine-18 labeled PET tracers. The compound's structural features allowed for efficient radiofluorination via isotopic exchange, yielding tracers with excellent in vivo stability and target specificity for neurological disorders.

The synthetic accessibility of this compound has also been improved through recent methodological developments. A 2024 Organic Process Research & Development publication described an optimized large-scale synthesis route that achieves >90% yield while minimizing the use of hazardous reagents. This advancement is particularly significant for industrial applications where consistent supply and cost-effectiveness are crucial factors.

From a mechanistic perspective, computational studies have shed light on the unique electronic properties imparted by the bis(trifluoromethyl) groups. Density functional theory (DFT) calculations reveal that these substituents significantly lower the LUMO energy of the aromatic system, facilitating nucleophilic aromatic substitution reactions that would otherwise be challenging with simple benzoate derivatives.

Ongoing research is exploring the application of this compound in PROTAC (proteolysis targeting chimera) development, where its structural features may contribute to improved cell permeability and target engagement. Preliminary results presented at the 2024 American Chemical Society national meeting suggest promising outcomes in the design of estrogen receptor-targeting PROTACs.

In conclusion, Methyl 2,6-bis(trifluoromethyl)-3-iodobenzoate (1807001-76-8) continues to demonstrate significant value in modern drug discovery and chemical biology research. Its unique combination of synthetic versatility, favorable physicochemical properties, and demonstrated biological relevance positions it as an important tool for medicinal chemists. Future research directions likely include expanded applications in targeted protein degradation and the development of novel imaging agents.